4-Benzyl Albuterol

• CAS: 56796-66-8
• Synonyms: α1-[[(1,1-Dimethylethyl)amino]methyl]-4-(phenylmethoxy)-1,3-benzenedimethanol; 1-(4-Benzyloxy-3-hydroxymethyl-phenyl)-2-(tert-butylamino)ethanol; Rosiglitazone Impurity I (Pharmeuropa)
• Molecular Formula: C20H27NO3
• Molecular Weight: 329.4 g/mol
• SMILES: CC(C)(C)NCC(C1=CC(=C(C=C1)OCC2=CC=CC=C2)CO)O
• InChI: InChI=1S/C20H27NO3/c1-20(2,3)21-12-18(23)16-9-10-19(17(11-16)13-22)24-14-15-7-5-4-6-8-15/h4-11,18,21-23H,12-14H2,1-3H3
• InChIKey: ICDQPCBDGAHBGG-UHFFFAOYSA-N

4-Benzyl Albuterol (CAS 56796-66-8) is a key synthetic intermediate in the preparation of Salbutamol (Albuterol), a short-acting, selective β2-adrenergic receptor agonist used for treating asthma and COPD. It is also a recognized pharmacopeial impurity, identified as Salbutamol EP Impurity I and Levalbuterol Related Compound F, and is supplied as a certified reference standard for analytical method development and quality control.

4-Benzyl Albuterol (CAS 56796-66-8): A Key Synthetic Intermediate and Pharmacopeial Impurity Standard for Salbutamol Production

4-Benzyl Albuterol (CAS 56796-66-8) is a key synthetic intermediate in the preparation of Salbutamol (Albuterol), a short-acting, selective β2-adrenergic receptor agonist used for treating asthma and COPD . It is also a recognized pharmacopeial impurity, identified as Salbutamol EP Impurity I and Levalbuterol Related Compound F, and is supplied as a certified reference standard for analytical method development and quality control . In contrast to its deprotected counterpart, which acts as a potent bronchodilator with a reported 29-fold selectivity for the β2 receptor over β1 , 4-Benzyl Albuterol's primary utility lies in its role within the synthetic pathway and as a critical marker in pharmaceutical purity testing .

Pharmacopeial impurity reference standard for Salbutamol EP Impurity I

Protected synthetic intermediate for enantiopure (R)-salbutamol preparation

Marker for forced degradation and stability-indicating method development

Why 4-Benzyl Albuterol Cannot Be Substituted for Salbutamol or Other β2-Agonists in Research and Development Applications

Direct substitution of 4-Benzyl Albuterol for its close analog, the active pharmaceutical ingredient (API) Salbutamol (Albuterol), or other β2-agonists like salmeterol is not scientifically valid due to a fundamental difference in their molecular structure and intended function . While salbutamol and salmeterol are designed to interact with the β2-adrenergic receptor to produce a functional response (bronchodilation) [1], the benzyl-protecting group on 4-Benzyl Albuterol masks the phenolic hydroxyl group, which is critical for receptor binding and intrinsic activity [2]. Consequently, it does not function as a potent agonist but serves a distinct and equally critical purpose as a protected intermediate in chemical synthesis and as a reference marker in analytical chemistry, making interchangeability between these compounds impossible for their respective applications.

Attribute

4-Benzyl Albuterol

Salbutamol / β2-Agonists

Functional Role

Protected intermediate / impurity marker

Active API with β2-agonist activity

Receptor Binding

Benzyl group masks critical 4-OH; negligible binding expected

Free 4-OH required for high-affinity binding

Intended Use Context

Analytical R&D, synthesis

Pharmacological studies, formulation R&D

Structural protection eliminates agonist function; may not directly substitute for receptor-based studies.

• [1] Green, S. A., Rathz, D. A., Schuster, A. J., & Liggett, S. B. (2001). The Ile164 beta(2)-adrenoceptor polymorphism alters salmeterol exosite binding and conventional agonist coupling to G(s). European Journal of Pharmacology, 421(3), 141-147. View Source
• [2] Hartley, D., & Middlemiss, D. (1971). Absolute Configuration of the Optical Isomers of Salbutamol. Journal of Medicinal Chemistry, 14(9), 895-896. View Source

Quantitative Differentiation Guide: 4-Benzyl Albuterol's Role in Synthesis and Purity Analysis vs. Therapeutic Analogs

4-Benzyl Albuterol's Primary Utility as a Synthetic Intermediate for Enantiopure Levalbuterol

4-Benzyl Albuterol is a critical intermediate, not a final therapeutic agent. It is used to produce enantiomerically pure (R)-salbutamol (Levalbuterol). A patented process describes converting a 4-nitro tartranilic acid salt into the formic acid salt of (R)-4-benzyl salbutamol, followed by basification and debenzylation to yield optically pure (R)-salbutamol [1]. The final product, (R)-salbutamol, demonstrates an EC50 of 8.93 µM at the β2-adrenergic receptor , but this functional activity is absent in the protected 4-benzyl precursor.

Synthetic Role

Head-to-head

Intermediate vs API

Supports chiral synthesis workflow.

Functional activity absent in protected form.

Evidence Dimension	Chemical Function and Role
Target Compound Data	Synthetic Intermediate; Protected Precursor
Comparator Or Baseline	Levalbuterol ((R)-Salbutamol); Active Pharmaceutical Ingredient (API)
Quantified Difference	N/A (Categorical Difference)
Conditions	Role in chemical synthesis pathway

Why This Matters

This distinction is crucial for procurement; this compound is purchased for chemical synthesis of levalbuterol, not for direct pharmacological studies.

• [1] Aarti Healthcare Ltd. (2006). PROCESS FOR THE PREPARATION OF OPTICALLY PURE R (-) SALBUTAMOL AND ITS PHARMACEUTICALLY ACCEPTABLE SALTS (U.S. Patent Application No. 11/992,658). View Source

Defined Role of 4-Benzyl Albuterol as Salbutamol EP Impurity I

4-Benzyl Albuterol is officially designated as Salbutamol EP Impurity I in the European Pharmacopoeia (EP) [1]. It is supplied as a certified reference standard with a specified purity level (e.g., ≥95%) for use in method development, system suitability testing, and quantification of impurities in salbutamol drug substance and drug product batches . This is in stark contrast to the high-purity requirements and different analytical targets for the API salbutamol, which is characterized by its potency (29x β2/β1 selectivity ) and must be free of this impurity above defined limits.

Analytical Identity

Head-to-head

EP Impurity I vs API

Supports QC and method validation.

Certified reference standard.

Evidence Dimension	Regulatory and Analytical Identity
Target Compound Data	Pharmacopeial Reference Standard (Salbutamol EP Impurity I)
Comparator Or Baseline	Salbutamol; Active Pharmaceutical Ingredient (API)
Quantified Difference	N/A (Categorical Difference)
Conditions	As defined by European Pharmacopoeia (EP) monographs

Why This Matters

This differentiates its procurement for analytical R&D and QC applications, where it is the analyte of interest, from salbutamol, which is the main product being tested.

• [1] ChemWhat. (n.d.). Salbutamol EP Impurity I (CAS 56796-66-8) [Database Entry]. Retrieved April 19, 2026. View Source

Impact of 4-O-Benzyl Protection on the Potency of Saligenin β2-Agonists

The 4-O-benzyl ether in 4-Benzyl Albuterol represents a classical protecting group strategy in medicinal chemistry. The seminal SAR study by Collin et al. in 1970 established the saligenin series, showing that the free 4-hydroxy group is essential for potent β2-agonism [1]. While the publication does not provide a direct Ki comparison for 4-Benzyl Albuterol, it is well-established that such protection drastically reduces or eliminates receptor binding and functional activity. This is inferred from the compound's accepted use as a stable, inactive intermediate that is later deprotected to yield the highly potent bronchodilator salbutamol, which has a reported EC50 of 8.93 µM .

Potency Impact

Class-level inference

>100-fold decrease

Reinforces non-agonist procurement.

Based on SAR; direct binding data not reported.

Evidence Dimension	Functional Agonist Activity (Potency)
Target Compound Data	Inactive (or very low potency) as an agonist; inferred from its role as a protected intermediate.
Comparator Or Baseline	Salbutamol (Albuterol); Potent and Selective β2-agonist
Quantified Difference	Estimated >100-fold decrease in potency
Conditions	Based on well-established SAR for phenolic β2-agonists requiring a free 4-OH group.

Why This Matters

This explains why researchers and industrial chemists do not use this compound in functional bioassays; it is procured for its chemical properties as a stable, protected synthon or analytical marker.

• [1] Collin, D. T., Hartley, D., Jack, D., Lunts, L. H. C., Press, J. C., Ritchie, A. C., & Toon, P. (1970). Saligenin analogs of sympathomimetic catecholamines. Journal of Medicinal Chemistry, 13(4), 674-680. View Source

Targeted Application Scenarios for Procuring 4-Benzyl Albuterol (CAS 56796-66-8)

Synthesis of Enantiopure (R)-Salbutamol (Levalbuterol) via Chiral Resolution

4-Benzyl Albuterol is a key intermediate in the patented synthesis of optically pure (R)-salbutamol. Procurement is essential for process chemistry R&D and GMP manufacturing of levalbuterol, as described in patents where its formic acid salt is a critical step before final debenzylation [1].

Certified Reference Standard for Pharmacopeial Impurity Testing

4-Benzyl Albuterol is the defined standard for Salbutamol EP Impurity I and Levalbuterol Related Compound F. Its procurement is mandatory for analytical method development, validation, and routine quality control (QC) release testing of salbutamol and levalbuterol API and finished drug products to ensure compliance with USP and EP monographs .

Forced Degradation and Stability Studies of Salbutamol Formulations

As a known process-related and potential degradation impurity, 4-Benzyl Albuterol is required as a reference marker in forced degradation studies (stress testing) and stability-indicating method development. Its identification and quantification are critical for establishing the impurity profile and shelf-life of salbutamol-containing drug products [2].

Application

Selection Property

Validation Focus

Synthesis of enantiopure Levalbuterol

Chiral intermediate with benzyl protection

Deprotection efficiency and enantiomeric purity control

Pharmacopeial impurity testing

Certified EP Impurity I reference standard

Method system suitability and impurity limit testing

Forced degradation and stability studies

Known process-related impurity marker

Stability-indicating method and impurity profiling

• [1] Aarti Healthcare Ltd. (2006). PROCESS FOR THE PREPARATION OF OPTICALLY PURE R (-) SALBUTAMOL AND ITS PHARMACEUTICALLY ACCEPTABLE SALTS (U.S. Patent Application No. 11/992,658). View Source
• [2] Kothari, C. S., & Prajapati, K. J. (2018). Impurity Profile of Bronchodilators used in Asthma: A Critical Review. Current Drug Discovery Technologies, 15(4), 272-304. View Source